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Compound of Interest

Compound Name: 2-Propoxyacetic acid

Cat. No.: B1345510 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. This guide provides essential, step-by-step procedures for the safe disposal of 2-
propoxyacetic acid, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle 2-propoxyacetic acid with

appropriate personal protective equipment (PPE). According to safety data sheets, 2-
propoxyacetic acid is a corrosive substance that can cause severe skin burns, eye damage,

and respiratory irritation.[1][2]

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A laboratory coat or chemical-resistant apron.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[1]

In the event of a spill, immediately evacuate the area and remove all sources of ignition.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[1] The
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collected material and contaminated surfaces must then be treated as hazardous waste and

disposed of accordingly.

Step-by-Step Disposal Procedures
The disposal of 2-propoxyacetic acid is governed by federal, state, and local regulations.[1] In

the United States, the Environmental Protection Agency (EPA) regulates hazardous waste

under the Resource Conservation and Recovery Act (RCRA).[3] Improper disposal, such as

pouring the chemical down the drain, is strictly prohibited.[4][5]

Step 1: Waste Identification and Classification

All chemical waste must be properly identified. Based on its properties as a carboxylic acid, 2-
propoxyacetic acid waste is classified as corrosive. If the pH of the waste solution is less than

or equal to 2, it would be categorized under the RCRA waste code D002 for corrosive

hazardous waste.[4][6]

Step 2: Waste Segregation and Collection

Do Not Mix: Never mix 2-propoxyacetic acid waste with other chemical waste streams,

especially bases or oxidizers, to prevent violent reactions.[7]

Dedicated Container: Collect 2-propoxyacetic acid waste in a dedicated, properly labeled

container.[4][5] The container must be made of a material compatible with the chemical, such

as high-density polyethylene (HDPE).

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "2-Propoxyacetic Acid," and a description of any other components

in the mixture.[5][8]

Step 3: On-site Storage

Satellite Accumulation Areas (SAA): Store the sealed waste container in a designated SAA,

which should be at or near the point of generation.[3][4]

Secondary Containment: To prevent the spread of potential leaks, always place the primary

waste container within a larger, chemically resistant secondary containment bin or tray.[8]
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Storage Limits: Laboratories are typically limited to accumulating a maximum of 55 gallons of

hazardous waste at any one time.[3][4]

Step 4: Arranging for Disposal

Contact EHS: Once the waste container is full or has been in storage for a designated period

(often not to exceed one year), contact your institution's Environmental Health & Safety

(EHS) department to arrange for a pickup.[3]

Licensed Disposal Vendor: The EHS department will coordinate with a licensed hazardous

waste disposal company to transport and dispose of the 2-propoxyacetic acid at an

approved treatment, storage, and disposal facility (TSDF).[1][3]

Disposal Considerations Summary
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Consideration Procedure Rationale

Regulatory Compliance

Adhere to EPA (RCRA), state,

and local hazardous waste

regulations.

Ensures legal and safe

disposal, avoiding penalties

and environmental harm.[1][3]

Waste Characterization
Classify as corrosive waste

(likely D002 if pH ≤ 2).

Determines proper handling,

storage, and disposal

pathways.[4][6]

Segregation

Collect in a dedicated

container; do not mix with

other chemicals.

Prevents dangerous chemical

reactions and ensures proper

treatment.[7]

Containerization
Use a compatible, sealed, and

clearly labeled container.

Prevents leaks, spills, and

misidentification of the waste.

[4][5]

On-Site Storage

Store in a designated Satellite

Accumulation Area with

secondary containment.

Minimizes risk of exposure and

environmental contamination

within the lab.[4][8]

Final Disposal

Arrange for pickup by a

licensed hazardous waste

vendor through your EHS

department.

Ensures waste is transported

and treated at a permitted

facility in a "cradle-to-grave"

approach.[1][3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
propoxyacetic acid waste generated in a laboratory setting.
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2-Propoxyacetic Acid Waste Generated

Is the waste in a pure or concentrated form?

Collect in a dedicated, labeled hazardous waste container.

Yes

Is the waste a dilute aqueous solution (<10%)?

No

Store container in a designated Satellite Accumulation Area (SAA)
with secondary containment.

No Consult with EHS for neutralization and drain disposal approval.
(Generally not recommended)

Yes

Approval Denied

Contact EHS for waste pickup by a licensed vendor.

Disposal at an approved TSDF.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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